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Compound of Interest

Compound Name: Galanin (1-16)

CAS No.: 125118-77-6

Cat. No.: B549951

Get Quote

Technical Application Note: High-Fidelity Fmoc-SPPS of Galanin (1-16)

Introduction & Biological Context
Galanin (1-16) is a highly conserved N-terminal fragment of the neuropeptide Galanin. It

functions as a high-affinity agonist for Galanin Receptor 1 (GALR1) and Galanin Receptor 2

(GALR2), retaining the full binding capability of the native 29/30-amino acid peptide. This

fragment is a critical tool in neuropharmacology for studying nociception, depression, and

feeding behaviors without the metabolic instability of the full-length protein.

Sequence: Gly-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-His-Ala-Ile-NH₂

One-Letter Code: GWTLNSAGYLLGPHAI-NH₂[1]

Molecular Weight: 1689.9 Da (average)

Isoelectric Point (pI): ~6.0

Scope of this Protocol: This guide details a high-fidelity solid-phase peptide synthesis (SPPS)

protocol using Fmoc chemistry. It is optimized to address specific synthetic challenges inherent
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to this sequence, including Tryptophan (Trp) oxidation, Histidine (His) racemization, and steric

hindrance at the C-terminal Isoleucine.

Strategic Planning & Chemical Logic
Resin Selection

Recommendation:Rink Amide MBHA Resin (Low Loading: 0.3 – 0.5 mmol/g).

Rationale: The biological activity of Galanin fragments generally requires C-terminal

amidation to mimic the electronic environment of the peptide backbone. The low loading

density reduces inter-chain aggregation during the synthesis of the hydrophobic core (Leu-

Leu-Gly-Pro).

Coupling Strategy: The "Gold Standard"
Reagents:DIC (Diisopropylcarbodiimide) and Oxyma Pure.

Rationale: Traditional HBTU/DIEA methods carry a risk of racemization, particularly at His¹⁴.

The DIC/Oxyma system provides superior suppression of racemization and higher coupling

efficiency for hindered residues (like the C-terminal Ile¹⁶) compared to HOBt-based methods.

It also eliminates the risk of explosive byproducts associated with benzotriazoles.

Side-Chain Protection
Proper orthogonal protection is vital for this sequence:

Trp (Position 2):Boc (tert-butyloxycarbonyl). Critical to prevent alkylation by scavenged

cations during cleavage.

His (Position 14):Trt (Trityl). Prevents racemization during coupling.[2][3][4]

Asn (Position 5):Trt. Prevents dehydration to nitriles.

Ser/Thr/Tyr:tBu (tert-butyl).

Detailed Synthesis Protocol
Step 1: Resin Preparation[5][6]
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Weigh 0.1 mmol of Rink Amide MBHA resin.

Swelling: Add DMF (Dimethylformamide) and agitate for 20 minutes. Drain.

Initial Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min) to remove the Fmoc group

from the linker. Wash with DMF (5 x 1 min).

Step 2: Coupling Cycles (Iterative)
Perform the following cycle for each amino acid (Ile¹⁶ to Gly¹):

Step Action
Reagent/Condition
s

Time

1. Activation Dissolve AA

5.0 eq Fmoc-AA-OH +

5.0 eq Oxyma Pure in

DMF

2 min

2. Addition Add DIC
Add 5.0 eq DIC to the

AA/Oxyma solution
Pre-activate 1 min

3. Coupling Reaction
Add mixture to resin.

[5][6][7] Agitate at RT.
60 min

4. Wash Rinse DMF 3 x 1 min

5. Deprotection Fmoc Removal
20% Piperidine/0.1M

Oxyma in DMF
2 x 5 min

6. Wash Rinse DMF 5 x 1 min

Specific Modifications for Galanin (1-16):

Ile¹⁶ (First attachment): Double coupling (2 x 1 hr) is recommended due to steric bulk on the

resin linker.

His¹⁴: Use DIC/Oxyma strictly (avoid bases like DIEA) to maintain chirality.

Leu¹⁰-Leu¹¹: This hydrophobic patch can aggregate. Double coupling is advised.
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Step 3: Global Cleavage & Deprotection
This is the most critical step for Galanin (1-16) due to the presence of Trp and Tyr.

Cocktail Formulation (Reagent K derivative):

TFA (Trifluoroacetic acid): 90%

TIS (Triisopropylsilane): 2.5%

H₂O (Water): 2.5%

DODt (3,6-Dioxa-1,8-octanedithiol): 5%

Note: DODt is preferred over EDT (Ethanedithiol) as a less malodorous but equally

effective scavenger for Trp protection.

Procedure:

Wash resin with DCM (3x) and dry under Nitrogen.

Add Cleavage Cocktail (10 mL per 1g resin).

Agitate for 2.5 hours at Room Temperature. Do not exceed 3 hours to avoid Trp

degradation.

Filter resin and precipitate filtrate into cold Diethyl Ether (-20°C).

Centrifuge (3000 rpm, 5 min), decant ether, and wash pellet 2x with cold ether.

Visualization of Workflows
Figure 1: High-Fidelity SPPS Cycle Logic
This diagram illustrates the iterative flow optimized for minimizing racemization.
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Fmoc-Resin Deprotection
(20% Piperidine)

DMF Wash
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Coupling
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Activation
(AA + Oxyma + DIC) Pre-activation
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Fail (Blue) -> Double Couple

Next CycleSequence Complete

Click to download full resolution via product page

Caption: Standard Fmoc cycle with integrated QC check. Note the pre-activation step with

Oxyma/DIC.

Figure 2: Scavenger Logic for Trp/Tyr Protection
This diagram explains why the specific cleavage cocktail is required.
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Caption: Mechanism of Action: Scavengers (DODt/TIS) sacrifice themselves to trap cations,

protecting Trp/Tyr.

Quality Control & Data Specifications
After ether precipitation and lyophilization, the crude peptide must be analyzed.
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Parameter Specification Method

Purity > 95%

RP-HPLC (C18 Column,

Gradient: 5-60% ACN in 0.1%

TFA over 30 min)

Identity 1689.9 ± 1 Da ESI-MS or MALDI-TOF

Appearance White fluffy powder Visual Inspection

Counter-ion Trifluoroacetate

(Default from cleavage; can be

exchanged to

Acetate/Chloride)

HPLC Gradient Recommendation:

Mobile Phase A: 0.1% TFA in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Column: C18 (e.g., Phenomenex Jupiter or Agilent Zorbax), 5µm, 300Å (Wide pore preferred

for peptides >15 AA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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